7-methyl-6-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-7H-purine

• IUPAC Name: 2-[2-(7-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-1,3-thiazole
• InChI: InChI=1S/C15H17N7S/c1-20-9-19-13-12(20)14(18-8-17-13)21-4-10-6-22(7-11(10)5-21)15-16-2-3-23-15/h2-3,8-11H,4-7H2,1H3
• InChI Key: XYNSYKOYOYGJOL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C(=NC=N2)N3CC4CN(CC4C3)C5=NC=CS5
• Molecular Formula: C15H17N7S
• Molecular Weight: 327.4 g/mol
• CAS No.: 2640948-94-1

Description

7-methyl-6-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-7H-purine is a heterocyclic compound featuring a purine core substituted with a methyl group at the N7 position and a bicyclic octahydropyrrolo[3,4-c]pyrrole moiety at the C6 position. The latter is further functionalized with a thiazole ring, a sulfur-containing heterocycle known for its role in enhancing molecular interactions in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-methyl-6-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-7H-purine is typically carried out through a multi-step process:

• Thiazole Formation: : The first step involves the creation of the thiazole ring, often from cysteine derivatives and formamide.

• Pyrrolopyrrole Formation: : The synthesis continues with the construction of the octahydropyrrolo[3,4-c]pyrrole core, which can be achieved through cyclization reactions using specific catalysts.

• Final Coupling: : The final step involves the coupling of the thiazole and pyrrolopyrrole units to the purine base, followed by methylation at the 7th position.

Industrial Production Methods

In industrial settings, this compound can be synthesized in larger quantities using optimized catalytic processes and automated systems to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : This compound can undergo oxidation, typically yielding sulfoxides or sulfones depending on the conditions and reagents used.

• Reduction: : Reduction reactions can lead to the formation of dihydro derivatives.

• Substitution: : Various substitution reactions can introduce different functional groups to the molecule.

Common Reagents and Conditions

Common reagents include:

• Oxidizing agents like hydrogen peroxide or m-chloroperoxybenzoic acid (m-CPBA).

• Reducing agents such as lithium aluminum hydride (LiAlH4).

• Substitution reagents like halides or organometallic compounds.

Major Products Formed

The major products formed depend on the type of reaction:

• Oxidation leads to sulfoxides or sulfones.

• Reduction forms dihydro derivatives.

• Substitution reactions yield various functionalized derivatives.

Scientific Research Applications

7-methyl-6-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-7H-purine finds applications in:

• Chemistry: : Used as a building block for synthesizing complex organic molecules.

• Biology: : Studied for its interactions with biological macromolecules.

• Medicine: : Explored for potential therapeutic effects, including as an antimicrobial or anticancer agent.

• Industry: : Utilized in the development of new materials with unique properties.

Mechanism of Action

The compound exerts its effects by interacting with specific molecular targets, such as enzymes or receptors. Its thiazole and pyrrolopyrrole moieties play a crucial role in binding to these targets, modulating their activity and thereby influencing various biochemical pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Moieties

The compound’s uniqueness arises from its fusion of a purine core, thiazole, and a bicyclic pyrrolopyrrole system. Key comparisons include:

Purine Derivatives

• Theophylline : A methylxanthine with a simpler purine scaffold, used for bronchodilation. Unlike the target compound, it lacks thiazole or bicyclic amine substituents, resulting in lower molecular complexity and distinct pharmacokinetics.
• Acyclovir: An antiviral guanosine analogue. While both share a purine backbone, acyclovir’s acyclic side chain contrasts with the target’s rigid bicyclic system, affecting bioavailability and target specificity.

Thiazole-Containing Compounds

• Tiazofurin : An antitumor agent with a thiazole-carboxamide moiety. Its ribose-linked structure differs from the target’s purine-thiazole conjugation, suggesting divergent mechanisms of action.
• Abemaciclib : A CDK4/6 inhibitor featuring a thiazole ring. The target compound’s purine-thiazole system may mimic ATP-binding but with altered steric and electronic profiles.

Bicyclic Amine Derivatives

• Octahydropyrrolo[3,4-c]pyrrole-containing kinase inhibitors: Compounds like GSK-3 inhibitors often employ bicyclic amines for conformational rigidity. The target’s fused pyrrolopyrrole may enhance binding affinity compared to monocyclic analogues.

Pharmacological and Physicochemical Properties

Property	Target Compound	Theophylline	Tiazofurin	Abemaciclib
Molecular Weight (g/mol)	~400 (estimated)	180.16	287.29	507.43
LogP	~1.5 (predicted)	-0.77	-0.98	3.5
Solubility (mg/mL)	Moderate (aqueous)	8.3	50	0.03
Target Affinity (IC50)	nM range (kinases)*	µM (PDE4)	µM (IMPDH)	2 nM (CDK4/6)

*Predicted based on bicyclic amine and thiazole contributions to kinase binding .

Research Findings and Implications

• Bioactivity : The thiazole and bicyclic amine moieties likely enhance interactions with hydrophobic enzyme pockets, as seen in kinase inhibitors like imatinib.
• Stability : The octahydropyrrolopyrrole system may improve metabolic stability compared to linear amines, reducing hepatic clearance.
• Challenges : High molecular weight (~400 g/mol) may limit oral bioavailability, necessitating formulation optimization.

Biological Activity

7-Methyl-6-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-7H-purine is a purine derivative that has garnered attention for its potential biological activities. This compound's structure includes a thiazole moiety and a complex octahydropyrrolo framework, which may contribute to its pharmacological properties. Understanding its biological activity involves exploring its effects on various biological pathways and potential therapeutic applications.

The chemical properties of 7-methyl-6-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-7H-purine are as follows:

Property	Value
Molecular Formula	C$_{15}$H$_{17}$N$_{7}$S
Molecular Weight	327.4 g/mol
CAS Number	2640948-94-1

Antioxidant Properties

Recent studies have indicated that compounds with similar structures possess significant antioxidant properties. These activities are crucial in mitigating oxidative stress-related diseases. For example, research on related purine derivatives has shown their ability to scavenge free radicals and enhance cellular antioxidant defenses, potentially offering protective effects against neurodegenerative diseases and aging-related conditions.

Anti-inflammatory Effects

The compound's thiazole and purine components suggest potential anti-inflammatory activity. In vitro studies have demonstrated that similar compounds can inhibit pro-inflammatory cytokines such as IL-1β and TNF-α, which are pivotal in inflammatory pathways. This inhibition could be beneficial in treating conditions like arthritis and other inflammatory disorders.

Antimicrobial Activity

Preliminary investigations into the antimicrobial properties of related thiazole-containing compounds indicate that they may exhibit activity against various bacterial strains. The mechanism of action often involves disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways.

Case Studies

• Anti-inflammatory Study :
  A study published in Frontiers in Nutrition explored the anti-inflammatory effects of thiazole derivatives on hyperuricemia-induced inflammation in animal models. The results indicated a significant reduction in serum levels of inflammatory markers after treatment with thiazole-modified purines, suggesting a similar potential for 7-methyl-6-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-7H-purine .
• Antioxidant Efficacy :
  Research highlighted in the Journal of Medicinal Chemistry demonstrated that compounds with structural similarities to 7-methyl-6-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-7H-purine exhibited significant antioxidant activity in cellular models exposed to oxidative stress .

The biological activity of this compound may be attributed to several mechanisms:

• Inhibition of Enzymatic Pathways : Similar compounds have been shown to inhibit enzymes involved in inflammatory processes (e.g., cyclooxygenase and lipoxygenase).
• Modulation of Signaling Pathways : The compound may modulate key signaling pathways such as NF-kB and MAPK, which are critical in inflammation and cellular stress responses.